Cas no 7569-72-4 (Benzeneethanamine, 5-chloro-2-methoxy-)

Benzeneethanamine, 5-chloro-2-methoxy-, is a substituted phenethylamine derivative characterized by a chloro and methoxy functional group on the aromatic ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a precursor or intermediate in the development of bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) substituents influences its reactivity, enabling selective modifications for targeted applications. Its well-defined chemical properties and stability under controlled conditions make it suitable for use in specialized synthetic pathways. Proper handling and storage are recommended to maintain purity and performance in research settings.

Benzeneethanamine, 5-chloro-2-methoxy- structure

7569-72-4 structure

Product Name:Benzeneethanamine, 5-chloro-2-methoxy-

CAS No:7569-72-4

MF:C₉H₁₂ClNO

MW:185.650681495667

CID:4174222

PubChem ID:20984849

Update Time:2025-05-27

Benzeneethanamine, 5-chloro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzeneethanamine, 5-chloro-2-methoxy-
- DTXSID801293333
- 2-(5-Chloro-2-methoxy-phenyl)-ethylamine
- YDRHMPXHIWRLIE-UHFFFAOYSA-N
- AKOS009836663
- SCHEMBL3912535
- 5-Chloro-2-methoxybenzeneethanamine
- 7569-72-4
- EN300-74976
- VQQ
- 2-(5-chloro-2-methoxyphenyl)ethan-1-amine
- 2-(5-CHLORO-2-METHOXYPHENYL)ETHANAMINE
- Inchi： 1S/C9H12ClNO/c1-12-9-3-2-8(10)6-7(9)4-5-11/h2-3,6H,4-5,11H2,1H3
- InChI Key： YDRHMPXHIWRLIE-UHFFFAOYSA-N
- SMILES： C1(CCN)=CC(Cl)=CC=C1OC

Computed Properties

Exact Mass: 185.0607417Da
Monoisotopic Mass: 185.0607417Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 35.3Å²

Benzeneethanamine, 5-chloro-2-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-74976-0.05g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	0.05g	$174.0	2024-05-23
Enamine	EN300-74976-0.1g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	0.1g	$257.0	2024-05-23
Enamine	EN300-74976-0.25g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	0.25g	$367.0	2024-05-23
Enamine	EN300-74976-0.5g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	0.5g	$579.0	2024-05-23
Enamine	EN300-74976-1.0g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	1.0g	$743.0	2024-05-23
Enamine	EN300-74976-2.5g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	2.5g	$1454.0	2024-05-23
Enamine	EN300-74976-5.0g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	5.0g	$2152.0	2024-05-23
Enamine	EN300-74976-10.0g	2-(5-chloro-2-methoxyphenyl)ethan-1-amine	7569-72-4	95%	10.0g	$3191.0	2024-05-23